2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide

• Molecular Formula: C20H18N2O5S
• Molecular Weight: 398.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(2-hydroxy-3-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide
• InChI: InChI=1S/C20H18N2O5S/c1-12-6-8-14(9-7-12)21-17(23)11-22-19(25)16(28-20(22)26)10-13-4-3-5-15(27-2)18(13)24/h3-10,24H,11H2,1-2H3,(H,21,23)/b16-10+
• InChI Key: KDOFJAUPTJAZPL-MHWRWJLKSA-N
• Isomeric SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=C(C(=CC=C3)OC)O)/SC2=O
• SMILES: CC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=C(C(=CC=C3)OC)O)SC2=O

Description

2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide is a chemical compound that has been studied for its potential applications in various scientific research fields.

Scientific Research Applications

2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been studied for its potential applications in various scientific research fields. It has been shown to have anti-inflammatory, antioxidant, and anticancer properties. It has also been studied for its potential use in the treatment of diabetes, Alzheimer's disease, and cardiovascular diseases.

Mechanism of Action

The mechanism of action of 2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves the inhibition of various enzymes and pathways involved in inflammation, oxidative stress, and cancer. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. It also inhibits the activity of nuclear factor-kappa B (NF-kB), which plays a role in the regulation of inflammation, apoptosis, and cell proliferation.
Biochemical and Physiological Effects:
2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators, such as prostaglandins and cytokines. It also reduces oxidative stress by increasing the activity of antioxidant enzymes, such as superoxide dismutase (SOD) and catalase. In addition, it has been shown to induce apoptosis and inhibit cell proliferation in cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide in lab experiments is its ability to inhibit the activity of COX-2 and NF-kB, which are involved in various biological processes. Another advantage is its potential use in the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease. However, one limitation is the need for further studies to determine its efficacy and safety in humans.

Future Directions

There are several future directions for the study of 2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide. One direction is to further investigate its potential use in the treatment of various diseases, such as cancer, diabetes, and Alzheimer's disease. Another direction is to study its mechanism of action in more detail, including its effects on other enzymes and pathways involved in inflammation, oxidative stress, and cancer. Additionally, further studies are needed to determine its efficacy and safety in humans.

Synthesis Methods

The synthesis of 2-[5-(2-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methylphenyl)acetamide involves the reaction between 2-hydroxy-3-methoxybenzaldehyde, 2,4-thiazolidinedione, 4-methylphenylacetic acid, and ammonium acetate in the presence of glacial acetic acid. The reaction is carried out under reflux conditions for several hours, and the resulting product is purified using column chromatography.